Cas no 39161-74-5 (Benzoyl fluoride,3-(chlorodifluoromethoxy)-)
Benzoyl fluoride, 3-(chlorodifluoromethoxy)-, is a specialized fluorinated organic compound characterized by its reactive benzoyl fluoride group and chlorodifluoromethoxy substituent. This structure imparts unique electrophilic properties, making it valuable in synthetic chemistry for introducing fluorinated moieties into target molecules. The chlorodifluoromethoxy group enhances its utility as a versatile intermediate in the preparation of agrochemicals, pharmaceuticals, and advanced materials. Its high reactivity and selectivity are advantageous in cross-coupling and nucleophilic substitution reactions. The compound's stability under controlled conditions ensures consistent performance in laboratory and industrial applications. Proper handling is essential due to its potential sensitivity to moisture and reactive byproducts.
39161-74-5 structure
Product Name:Benzoyl fluoride,3-(chlorodifluoromethoxy)-
CAS No:39161-74-5
MF:C8H4ClF3O2
MW:224.564372062683
MDL:MFCD00129770
CID:297438
PubChem ID:23312577
Update Time:2025-06-08
Benzoyl fluoride,3-(chlorodifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl fluoride,3-(chlorodifluoromethoxy)-
- 3-(ChlorodifluoroMethoxy)benzoyl fluoride
- 3-[chloro(difluoro)methoxy]benzoyl fluoride
- 3-difluorochloromethoxybenzoyl fluoride
- PC4128
- AKOS025312327
- 3-(chlorodifluoromethoxy)-benzoylfluoride
- A824432
- VSRASVHPMHKNED-UHFFFAOYSA-N
- 3-(Chloro-difluoro-methoxy)-benzoyl fluoride
- DTXSID40632768
- SCHEMBL10744637
- MFCD00129770
- 39161-74-5
-
- MDL： MFCD00129770
- Inchi： 1S/C8H4ClF3O2/c9-8(11,12)14-6-3-1-2-5(4-6)7(10)13/h1-4H
- InChI Key： VSRASVHPMHKNED-UHFFFAOYSA-N
- SMILES： ClC(OC1C=CC=C(C(=O)F)C=1)(F)F
Computed Properties
- Exact Mass: 223.98500
- Monoisotopic Mass: 223.9851915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.96420
Benzoyl fluoride,3-(chlorodifluoromethoxy)- Security Information
- Hazard Statement： Corrosive
- Hazardous Material transportation number：UN 3265
- Hazard Category Code： 34
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R34
Benzoyl fluoride,3-(chlorodifluoromethoxy)- Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzoyl fluoride,3-(chlorodifluoromethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB146526-1 g |
3-(Chlorodifluoromethoxy)benzoyl fluoride, 98%; . |
39161-74-5 | 98% | 1g |
€215.00 | 2023-05-09 | |
| abcr | AB146526-5 g |
3-(Chlorodifluoromethoxy)benzoyl fluoride, 98%; . |
39161-74-5 | 98% | 5g |
€645.00 | 2023-05-09 | |
| Fluorochem | 032947-250mg |
3-(Chloro-difluoro-methoxy)-benzoyl fluoride |
39161-74-5 | 250mg |
￡160.00 | 2022-03-01 | ||
| Fluorochem | 032947-1g |
3-(Chloro-difluoro-methoxy)-benzoyl fluoride |
39161-74-5 | 1g |
￡465.00 | 2022-03-01 | ||
| Fluorochem | 032947-2g |
3-(Chloro-difluoro-methoxy)-benzoyl fluoride |
39161-74-5 | 2g |
￡731.00 | 2022-03-01 | ||
| abcr | AB146526-1g |
3-(Chlorodifluoromethoxy)benzoyl fluoride, 98%; . |
39161-74-5 | 98% | 1g |
€165.00 | 2025-04-19 | |
| abcr | AB146526-5g |
3-(Chlorodifluoromethoxy)benzoyl fluoride, 98%; . |
39161-74-5 | 98% | 5g |
€495.00 | 2025-04-19 | |
| abcr | AB146526-10g |
3-(Chlorodifluoromethoxy)benzoyl fluoride, 98%; . |
39161-74-5 | 98% | 10g |
€770.00 | 2025-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1809962-250mg |
3-(Chloro-Difluoro-methoxy)-benzoyl fluoride |
39161-74-5 | 98% | 250mg |
￥4928.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1809962-1g |
3-(Chloro-Difluoro-methoxy)-benzoyl fluoride |
39161-74-5 | 98% | 1g |
￥15515.00 | 2024-05-15 |
Benzoyl fluoride,3-(chlorodifluoromethoxy)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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